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Compound of Interest

Compound Name: Boc-D-glu-oet dcha

CAS No.: 449171-15-7

Cat. No.: B558527

Get Quote

Characterization, Desalting Strategies, and
Synthetic Utility in Peptidomimetics[1][2]
Executive Summary
Boc-D-Glu-OEt·DCHA (N-α-tert-Butoxycarbonyl-D-glutamic acid α-ethyl ester γ-

dicyclohexylammonium salt) is a specialized amino acid derivative utilized primarily in the

synthesis of protease-resistant peptides and peptidomimetics.

Unlike standard L-amino acids, the D-configuration confers resistance to enzymatic

degradation, extending the half-life of therapeutic candidates. The inclusion of the

Dicyclohexylamine (DCHA) counter-ion is a strategic chemical modification: it converts the

typically oily, unstable free acid of the glutamic ester into a highly crystalline, stable solid. This

ensures long-term storage stability and precise stoichiometry during weighing, which is critical

for GMP-compliant synthesis.

This guide details the physicochemical properties, mandatory desalting protocols, and handling

requirements for researchers integrating this building block into drug development pipelines.
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The following data represents the theoretical and calculated properties based on the standard

structural assignment of Boc-D-Glu-OEt (α-ethyl ester, γ-free acid formed into DCHA salt).

Property Specification

Chemical Name Boc-D-Glu-OEt · Dicyclohexylamine

Systematic Name
N-α-t-Butoxycarbonyl-D-glutamic acid α-ethyl

ester, dicyclohexylammonium salt

Molecular Formula C₂₄H₄₄N₂O₆ (C₁₂H₂₁NO₆ · C₁₂H₂₃N)

Molecular Weight 456.62 g/mol

Component MW
Free Acid: 275.29 g/mol | DCHA Base: 181.32

g/mol

Appearance White to off-white crystalline powder

Solubility
Soluble in MeOH, EtOH, DCM, CHCl₃; Insoluble

in Water, Ether

Melting Point
Typical range for DCHA salts: 135–145 °C

(Derivative dependent)

Storage +2°C to +8°C (Desiccated); Hygroscopic

Critical Note on Isomerism: The nomenclature "Boc-D-Glu-OEt" implies the α-carboxyl is

protected as an ethyl ester, leaving the γ-carboxyl (side chain) available to form the salt. Ensure

this matches your specific synthetic target, as the isomer Boc-D-Glu(OEt)-OH (γ-ester, α-salt)

has distinct reactivity.

Structural Dynamics & Role of DCHA
The DCHA moiety is not merely a passive counter-ion; it is a "crystallization auxiliary."
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Lipophilicity & Lattice Energy: The bulky, lipophilic dicyclohexyl group disrupts the hydrogen

bonding network that typically makes protected glutamic acid derivatives viscous oils. It

facilitates the formation of a stable crystal lattice.

Purification: The salt form allows for recrystallization (typically from EtOH/Et₂O or

EtOAc/Hexane), providing a method to upgrade purity without chromatography before the

critical coupling step.

Visualization: The Stability-Reactivity Trade-off
The following diagram illustrates why the salt is formed and the necessary path to reactivation.

Figure 1: The Cycle of Stabilization and Activation of DCHA Salts
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Operational Protocol: DCHA Salt Removal (Desalting)
WARNING: You cannot use the DCHA salt directly in standard coupling reactions (EDC/NHS,

HATU, DIC). The DCHA amine is nucleophilic and will compete with the amino component,

leading to side products (amides of DCHA) and low yields. You must convert the salt to the free

acid immediately prior to use.

Reagents Required[1][2][3]
Ethyl Acetate (EtOAc)

0.5 M Potassium Bisulfate (KHSO₄) or 10% Citric Acid (aq)

Brine (Saturated NaCl)

Anhydrous Sodium Sulfate (Na₂SO₄)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b558527/docs?utm_src=pdf-body-img#technical-monograph-boc-d-glu-oet-dcha
https://localpharmaguide.com/chemicalDetails.php?id=27045
https://www.organic-chemistry.org/protectivegroups/amino/boc-amino.htm
https://www.researchgate.net/publication/6843360_Methods_and_Protocols_of_Modern_Solid-Phase_Peptide_Synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Methodology
Suspension: Suspend the calculated amount of Boc-D-Glu-OEt·DCHA in EtOAc (approx. 10

mL per gram of salt). The salt may not dissolve completely initially.[4]

Acidification: Add an equal volume of 0.5 M KHSO₄ (preferred over HCl to prevent Boc

cleavage).

Partitioning: Transfer to a separatory funnel and shake vigorously for 2–3 minutes. The solid

should dissolve as the DCHA moves to the aqueous phase and the lipophilic free acid moves

to the organic phase.

Separation: Collect the organic (upper) layer.

Re-extraction: Extract the aqueous layer once more with a small volume of EtOAc to recover

any residual product.

Washing: Combine organic layers and wash with:

1x Water

1x Brine (to remove trapped water)

Drying: Dry the organic phase over anhydrous Na₂SO₄ for 15 minutes.

Concentration: Filter off the drying agent and evaporate the solvent in vacuo (rotary

evaporator) at <40°C.

Result: A colorless to pale yellow viscous oil (Boc-D-Glu-OEt Free Acid). Use immediately.

Visualization: Desalting Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.bachem.com/knowledge-center/technical-notes/conversion-of-a-dcha-salt-to-the-free-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Critical Desalting Workflow for DCHA-Protected Amino Acids

Start: DCHA Salt
(Solid)

Suspend in EtOAc
Add 0.5M KHSO4

Separatory Funnel
Partitioning

Aqueous Phase
(Contains DCHA + Salts)

Discard

Organic Phase
(Contains Boc-D-Glu-OEt)

Keep

Wash: H2O / Brine
Dry: Na2SO4

Rotary Evaporation
< 40°C

Yield: Viscous Oil
(Free Acid)

Click to download full resolution via product page

Synthetic Applications & Coupling Logic[5]
Once desalted, the Boc-D-Glu-OEt free acid possesses a free γ-carboxylic acid (assuming the

α-ester structure). This allows for site-specific modification of the glutamic side chain.
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Common Reaction Pathways:
Side-Chain Amidation: Coupling with amines using DIC/HOBt or HATU/DIEA to create

Glutamine (Gln) analogs.

Cyclization: Intramolecular reaction with the N-terminus (after Boc removal) to form lactams

(pyroglutamic derivatives), often used to constrain peptide conformation.

Dendrimer Synthesis: The γ-carboxyl serves as a branching point for attaching other

molecular payloads while the α-terminus remains protected.

Troubleshooting Tip: If the free acid oil is not used immediately, it may slowly decompose or

decarboxylate. If storage is absolutely necessary, store the oil as a frozen solution in benzene

or dioxane, though re-formation of the DCHA salt is preferred for long-term holds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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